Cas no 5848-33-9 (2-methyl-4h-pyran-4-one)

2-methyl-4h-pyran-4-one structure
2-methyl-4h-pyran-4-one structure
Product Name:2-methyl-4h-pyran-4-one
CAS No:5848-33-9
MF:C6H6O2
MW:110.110641956329
CID:948567
PubChem ID:11105333
Update Time:2025-04-19

2-methyl-4h-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4h-pyran-4-one
    • 2-methylpyran-4-one
    • 2-methyl-4-pyrone
    • CHEBI:225882
    • AKOS017343172
    • 5848-33-9
    • MFCD18974582
    • SCHEMBL2405291
    • DTXSID00455273
    • EN300-132827
    • STL556899
    • BBL103089
    • DB-303531
    • Inchi: 1S/C6H6O2/c1-5-4-6(7)2-3-8-5/h2-4H,1H3
    • InChI Key: NQOJWZRPLXJDPX-UHFFFAOYSA-N
    • SMILES: O1C=CC(C=C1C)=O

Computed Properties

  • Exact Mass: 110.03678
  • Monoisotopic Mass: 110.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 222.3±9.0 °C at 760 mmHg
  • Flash Point: 71.8±22.6 °C
  • PSA: 26.3

2-methyl-4h-pyran-4-one Security Information

2-methyl-4h-pyran-4-one Pricemore >>

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